Cas no 372-66-7 (Heptaminol)

• Product Name: Heptaminol
• CAS No: 372-66-7
• MF: C₈H₁₉NO
• MW: 145.242562532425
• CID: 309721
• PubChem ID: 3590
• Update Time: 2025-06-13

Heptaminol Chemical and Physical Properties

Names and Identifiers

• 2-Heptanol,6-amino-2-methyl-
• 6-Amino-2-Methyl-2-Heptanol
• 6-Amino-2-methylheptan-2-ol
• Heptaminol
• 2-amino-6-hydroxy-6-methyl-heptane
• 2-HEPTANOL,6-AMINO-2-METHYL
• 2-Methyl-2-hydroxy-6-aminoheptane
• EINECS 206-758-0
• 2-methyl-6-amino-2-heptanol
• Spectrum5_001020
• KBio2_002909
• Ginkor
• D07158
• Heptaminol (>85%)
• A874136
• (5-HYDROXY-1,5-DIMETHYLHEXYL)AMINE
• Heptaminolum [INN-Latin]
• NS00005329
• Ginkor Fort
• AKOS005536007
• 6-hydroxy-6-methyl-2-heptamine
• DivK1c_000924
• KBio1_000924
• BSPBio_000049
• Heptaminol [INN:BAN]
• Spectrum3_001907
• BSPBio_003474
• BPBio1_000055
• 1ST11095
• 6-HYDROXY-6-METHYL-2-HEPTYLAMINE
• AB00053652_04
• 2-HEPTANOL, 6-AMINO-2-METHYL-
• KBio2_005477
• KBioSS_000341
• DTXSID4048484
• Heptaminol (INN)
• BRN 1209267
• Corasore
• Prestwick3_000015
• AB00053652
• 2-Amino-6-hydroxy-6-methylheptane
• 6-Amino-2-methyl-2-heptanol, AldrichCPR
• IDI1_000924
• NINDS_000924
• DB13574
• 6-METHYL-2-AMINO-6-HEPTANOL
• RP-2831 hydrochloride
• KBioGR_000653
• BRD-A32988684-003-01-2
• 372-66-7
• Heptaminolum
• CHEBI:94362
• NCGC00178043-01
• KBio2_000341
• Spectrum4_000167
• HEPTAMINOL [WHO-DD]
• Prestwick0_000015
• CHEMBL2111076
• Spectrum2_001536
• HEPTAMINOL [INN]
• HEPTAMINOL [MI]
• SBI-0051789.P002
• UNII-3DQS188SY5
• BDBM50101812
• SCHEMBL152610
• 3DQS188SY5
• Prestwick2_000015
• Q417921
• Prestwick1_000015
• SPBio_001352
• NCGC00178043-02
• KBio3_002978
• 6-HYDROXY-6-METHYL-2-AMINOHEPTANE
• 4-04-00-01809 (Beilstein Handbook Reference)
• 6-amino2-methyl-2-heptanol
• SPBio_001970
• Spectrum_000001
• DTXCID0028458
• BRD-A32988684-003-08-7
• 6-amino-2-methylheptan-2-ol,hydrochloride
• G73857
• STK664816
• HY-W685943
• Heptaminolum (INN-Latin)
• acAfylline heptaminol
• eptaminolo
• C01DX08
• Gincor-fort
• CS-0769718

• MDL： MFCD00127893
• Inchi： 1S/C8H19NO/c1-7(9)5-4-6-8(2,3)10/h7,10H,4-6,9H2,1-3H3
• InChI Key： LREQLEBVOXIEOM-UHFFFAOYSA-N
• SMILES： OC(C)(C)CCCC(C)N

Computed Properties

• Exact Mass: 145.14700
• Monoisotopic Mass: 145.147
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 91.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.7
• Topological Polar Surface Area: 46.2A^2

Experimental Properties

• Color/Form: Colorless oily amine flavored liquid
• Density: 0.895
• Boiling Point: 250.1°C at 760 mmHg
• Flash Point: 105.1°C
• Refractive Index: 1.455-1.457
• PSA: 46.25000
• LogP: 1.97510
• Solubility: Miscible

Heptaminol Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazard Category Code： 34
• Safety Instruction： 45-36/37/39-26
• Hazardous Material Identification：
• Risk Phrases：R34
• Storage Condition：Keep in dark place,Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Tertiary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Tertiary alcohols

Additional information on Heptaminol

Heptaminol (CAS No. 372-66-7): A Comprehensive Overview of Its Properties and Applications

Heptaminol, with the CAS No. 372-66-7, is a synthetic compound that has garnered significant attention in the pharmaceutical and research communities. Known for its vasodilatory and cardiotonic properties, this compound is often explored for its potential therapeutic benefits. In this article, we delve into the chemical characteristics, mechanisms of action, and contemporary applications of Heptaminol, while addressing common queries and trending topics in the field.

The chemical structure of Heptaminol features a unique combination of functional groups, contributing to its biological activity. As a derivative of heptane, it exhibits lipophilic properties, which enhance its bioavailability. Researchers have extensively studied its role in improving peripheral circulation and cardiac output, making it a subject of interest for conditions like hypotension and fatigue. The CAS No. 372-66-7 serves as a critical identifier for scientists and regulatory bodies, ensuring accurate referencing in literature and databases.

In recent years, the demand for Heptaminol has surged due to its potential in sports medicine and performance enhancement. Athletes and fitness enthusiasts often search for "Heptaminol benefits" or "Heptaminol dosage for energy", reflecting its growing popularity. However, it is essential to note that its use must be guided by medical professionals to avoid adverse effects. The compound's ability to stimulate blood flow and oxygen delivery has also sparked interest in anti-aging research, aligning with the current focus on longevity and wellness.

From a pharmacological perspective, Heptaminol acts as a mild stimulant, primarily targeting the cardiovascular system. Its mechanism involves the activation of adrenergic receptors, leading to increased heart rate and vasodilation. This dual action makes it a candidate for treating circulatory disorders, though further clinical trials are needed to validate its efficacy. The CAS No. 372-66-7 is frequently cited in patent filings and research papers, underscoring its relevance in drug development.

Another area of interest is the synthesis and formulation of Heptaminol. Chemists often explore "Heptaminol synthesis methods" or "Heptaminol stability in formulations" to optimize its production and storage. Advances in green chemistry have also prompted investigations into eco-friendly synthesis routes, catering to the global push for sustainable pharmaceuticals. These developments are closely monitored by industry stakeholders, as they could lower production costs and reduce environmental impact.

Safety and regulatory compliance are paramount when discussing Heptaminol. While it is not classified as a hazardous substance, proper handling and dosage adherence are crucial. Medical professionals emphasize the importance of "Heptaminol side effects" and "Heptaminol interactions with other drugs" to ensure patient safety. Public forums and health blogs frequently address these concerns, highlighting the need for evidence-based information.

In conclusion, Heptaminol (CAS No. 372-66-7) represents a fascinating intersection of chemistry, medicine, and performance science. Its multifaceted applications and ongoing research make it a compound worth watching. Whether you're a researcher, clinician, or simply curious about its effects, understanding the science behind Heptaminol is essential for informed decision-making. As the scientific community continues to uncover its potential, this compound may well find broader acceptance in therapeutic and wellness domains.